Cas no 134151-65-8 (4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol)

• Product Name: 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol
• CAS No: 134151-65-8
• MF: C₁₆H₁₀F₆O₄
• MW: 380.238626003265
• CID: 4788828
• Update Time: 2025-11-04

4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-[(1,2,3,3,4,4-hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol
• 4-[1,2,2,3,3,4-hexafluoro-4-(4-hydroxyphenoxy)cyclobutyl]oxyphenol
• 4,4'-((1,2,3,3,4,4-hexafluorocyclobutane-1,2-diyl)bis(oxy))bisphenol
• 4,4'-(perfluorocyclobutane-1,2-diyl)bis(oxy)diphenol
• 4,4'-((1,2,3,3,4,4-hexafluorocyclobutane-1,2-diyl) bis(oxy))bisphenol
• 4,4'-[1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diylbis(oxy)]bisphenol
• 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol

• Inchi： 1S/C16H10F6O4/c17-13(18)14(19,20)16(22,26-12-7-3-10(24)4-8-12)15(13,21)25-11-5-1-9(23)2-6-11/h1-8,23-24H
• InChI Key： ZHYIEGJJYBHJHS-UHFFFAOYSA-N
• SMILES： FC1(C(C(C1(OC1C=CC(=CC=1)O)F)(F)F)(F)F)OC1C=CC(=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• XLogP3: 4.6
• Topological Polar Surface Area: 58.9

Additional information on 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol

Comprehensive Overview of 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol (CAS No. 134151-65-8)

4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol, with the CAS number 134151-65-8, is a fluorinated bisphenol derivative that has garnered significant attention in advanced material science due to its unique chemical structure and properties. This compound features a hexafluorocyclobutane core, which imparts exceptional thermal stability, chemical resistance, and low surface energy, making it highly valuable for applications in high-performance polymers, coatings, and electronic materials. Researchers and industries are increasingly exploring its potential in sustainable material development and green chemistry, aligning with global trends toward eco-friendly innovations.

The molecular structure of 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol combines aromatic rings with fluorinated aliphatic segments, resulting in a hybrid system that exhibits both rigidity and hydrophobicity. This balance is critical for designing high-temperature-resistant polymers and low-dielectric-constant materials, which are essential for next-generation electronics, such as 5G infrastructure and flexible displays. The compound’s fluorine-rich backbone also contributes to its resistance to UV degradation and chemical corrosion, addressing key challenges in outdoor and harsh-environment applications.

In recent years, the demand for fluorinated compounds like CAS 134151-65-8 has surged, driven by advancements in renewable energy technologies and electric vehicles (EVs). For instance, its incorporation into ion-exchange membranes for fuel cells or battery binders enhances durability and efficiency, topics frequently searched by engineers and material scientists. Additionally, its compatibility with bio-based polymers has sparked interest in reducing reliance on petroleum-derived plastics, a hot topic in circular economy discussions.

From a synthetic perspective, 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol is typically prepared via nucleophilic aromatic substitution reactions, where fluorinated intermediates react with bisphenol precursors under controlled conditions. Optimizing these processes for scalability and low environmental impact remains an active area of research, reflecting the broader industry focus on green synthesis and process intensification. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for characterizing its purity and confirming its structure.

The versatility of CAS 134151-65-8 extends to niche applications like optical materials and adhesives, where its refractive index and adhesion properties are exploited. For example, it can serve as a monomer for transparent polyimides used in foldable smartphones, a trending topic in consumer electronics. Furthermore, its potential in 3D printing resins is being investigated to meet the growing demand for high-resolution, durable prototypes in aerospace and medical device manufacturing.

Regulatory and safety assessments of 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol emphasize its compliance with international standards for industrial chemicals. While it is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended to mitigate risks associated with fine particulate exposure. This aligns with workplace safety trends and ESG (Environmental, Social, and Governance) criteria, which are increasingly prioritized by investors and stakeholders.

In summary, 4,4'-[(1,2,3,3,4,4-Hexafluorocyclobutane-1,2-diyl)bis(oxy)]bisphenol (CAS 134151-65-8) represents a cutting-edge fluorinated building block with multifaceted applications. Its role in enabling sustainable technologies, advanced electronics, and high-performance materials positions it at the forefront of modern chemical innovation. As industries continue to seek solutions for energy efficiency and material longevity, this compound is poised to play a pivotal role in shaping future technological landscapes.